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molecular formula C5H12O2 B034729 tert-Amyl hydroperoxide CAS No. 3425-61-4

tert-Amyl hydroperoxide

Cat. No. B034729
CAS RN: 3425-61-4
M. Wt: 104.15 g/mol
InChI Key: XRXANEMIFVRKLN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06225510B1

Procedure details

In similar manner, although optimal conditions may vary, hydrogen peroxide may be reacted with methyl t-amyl ether to provide t-amyl hydroperoxide or di-t-amyl peroxide; with methyl t-hexyl ether to provide t-hexyl hydroperoxide or di-t-hexyl peroxide; with ethyl t-butyl ether to provide t-butyl hydroperoxide or di-t-butyl peroxide; with ethyl t-amyl ether to provide t-amyl hydroperoxide or di-t-amyl peroxide; with ethyl t-hexyl ether to provide t-hexyl hydroperoxide or di-t-hexyl peroxide; with n-propyl t-butyl ether to provide t-butyl hydroperoxide or di-t-butyl peroxide; with n-propyl t-amyl ether to provide t-amyl hydroperoxide or di t-amyl peroxide; or with n-propyl t-hexyl ether to provide t-hexyl hydroperoxide or di-t-hexyl peroxide. Illustrative of reactions employing hydroperoxide reactants are the reaction of t-butyl hydroperoxide with methyl t-butyl ether to provide di-t-butyl peroxide; the reaction of t-hexyl hydroperoxide with methyl t-hexyl ether to provide di-t-hexyl peroxide; the reaction of t-butyl hydroperoxide with methyl t-amyl ether to provide t-butyl t-amyl peroxide; the reaction of t-butyl hydroperoxide with methyl t-hexyl ether to provide t-butyl t-hexyl peroxide; and the reaction of t-amyl hydroperoxide with ethyl t-hexyl ether to provide t-amyl t-hexyl peroxide.
Name
hydrogen peroxide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
methyl t-amyl ether
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
t-amyl hydroperoxide
Name
di-t-amyl peroxide

Identifiers

REACTION_CXSMILES
[OH:1][OH:2].[C:3]([O:8]C)([CH2:6][CH3:7])([CH3:5])[CH3:4]>>[C:3]([O:8][OH:1])([CH2:6][CH3:7])([CH3:5])[CH3:4].[C:3]([O:1][O:2][C:3]([CH2:6][CH3:7])([CH3:5])[CH3:4])([CH2:6][CH3:7])([CH3:5])[CH3:4]

Inputs

Step One
Name
hydrogen peroxide
Quantity
0 (± 1) mol
Type
reactant
Smiles
OO
Name
methyl t-amyl ether
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)(C)(CC)OC

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
t-amyl hydroperoxide
Type
product
Smiles
C(C)(C)(CC)OO
Name
di-t-amyl peroxide
Type
product
Smiles
C(C)(C)(CC)OOC(C)(C)CC

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
Patent
US06225510B1

Procedure details

In similar manner, although optimal conditions may vary, hydrogen peroxide may be reacted with methyl t-amyl ether to provide t-amyl hydroperoxide or di-t-amyl peroxide; with methyl t-hexyl ether to provide t-hexyl hydroperoxide or di-t-hexyl peroxide; with ethyl t-butyl ether to provide t-butyl hydroperoxide or di-t-butyl peroxide; with ethyl t-amyl ether to provide t-amyl hydroperoxide or di-t-amyl peroxide; with ethyl t-hexyl ether to provide t-hexyl hydroperoxide or di-t-hexyl peroxide; with n-propyl t-butyl ether to provide t-butyl hydroperoxide or di-t-butyl peroxide; with n-propyl t-amyl ether to provide t-amyl hydroperoxide or di t-amyl peroxide; or with n-propyl t-hexyl ether to provide t-hexyl hydroperoxide or di-t-hexyl peroxide. Illustrative of reactions employing hydroperoxide reactants are the reaction of t-butyl hydroperoxide with methyl t-butyl ether to provide di-t-butyl peroxide; the reaction of t-hexyl hydroperoxide with methyl t-hexyl ether to provide di-t-hexyl peroxide; the reaction of t-butyl hydroperoxide with methyl t-amyl ether to provide t-butyl t-amyl peroxide; the reaction of t-butyl hydroperoxide with methyl t-hexyl ether to provide t-butyl t-hexyl peroxide; and the reaction of t-amyl hydroperoxide with ethyl t-hexyl ether to provide t-amyl t-hexyl peroxide.
Name
hydrogen peroxide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
methyl t-amyl ether
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
t-amyl hydroperoxide
Name
di-t-amyl peroxide

Identifiers

REACTION_CXSMILES
[OH:1][OH:2].[C:3]([O:8]C)([CH2:6][CH3:7])([CH3:5])[CH3:4]>>[C:3]([O:8][OH:1])([CH2:6][CH3:7])([CH3:5])[CH3:4].[C:3]([O:1][O:2][C:3]([CH2:6][CH3:7])([CH3:5])[CH3:4])([CH2:6][CH3:7])([CH3:5])[CH3:4]

Inputs

Step One
Name
hydrogen peroxide
Quantity
0 (± 1) mol
Type
reactant
Smiles
OO
Name
methyl t-amyl ether
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)(C)(CC)OC

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
t-amyl hydroperoxide
Type
product
Smiles
C(C)(C)(CC)OO
Name
di-t-amyl peroxide
Type
product
Smiles
C(C)(C)(CC)OOC(C)(C)CC

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.